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Compound of Interest

Compound Name: 3,5-Dihydroxyphenylacetic acid

Cat. No.: B1218140

Essential Safety and Handling Guide for 3,5-
Dihydroxyphenylacetic Acid

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 3,5-Dihydroxyphenylacetic acid. Adherence to these
procedures is essential for minimizing risks and ensuring a safe laboratory environment.

Chemical Identifier:
e Name: 3,5-Dihydroxyphenylacetic acid
e CAS Number: 4670-09-1

Hazard Summary: According to the Safety Data Sheet (SDS), 3,5-Dihydroxyphenylacetic
acid is classified as follows:

» Acute toxicity (oral), Category 4 (H302): Harmful if swallowed.[1]
o Skin corrosion/irritation, Category 2 (H315): Causes skin irritation.[1]
e Serious eye damage/eye irritation, Category 2 (H319): Causes serious eye irritation.[1]

e Specific target organ toxicity - single exposure (respiratory tract irritation), Category 3
(H335): May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes the recommended PPE for handling 3,5-Dihydroxyphenylacetic acid,
based on its hazard profile and general best practices for phenolic and irritant compounds.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles. A
face shield should be worn
over goggles if there is a

significant splash hazard.[2][3]

Protects against splashes and
aerosols that can cause

serious eye irritation.

Hand Protection

Double-gloved nitrile exam-
style gloves (minimum 8mil
thickness) for incidental
contact. For extended contact
or handling of concentrated
solutions, utility-grade
neoprene or butyl gloves
should be worn over nitrile
gloves.[2] Gloves should be
changed immediately upon

contamination.

Provides a barrier against skin
contact, which can cause

irritation.[1]

Skin and Body Protection

A fully buttoned laboratory
coat, long pants, and closed-
toe shoes must be worn.[2][3]
For procedures with a high risk
of splashing, a chemically
resistant apron (e.g., butyl
rubber or neoprene) is

recommended.[2]

Protects the skin from
accidental contact and

contamination.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood to
minimize inhalation of dust or
aerosols.[2][3] If a fume hood
is not available or ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor/acid gas
cartridge and a P95 or N95

particulate filter is necessary.

Prevents respiratory irritation
from inhaling dust or aerosols

of the compound.[1]
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Respirator users must be fit-

tested and trained.

Operational Plan: Step-by-Step Handling
Procedures

Proper operational procedures are crucial to minimize exposure and prevent accidents. The
following workflow outlines the safe handling of 3,5-Dihydroxyphenylacetic acid from
preparation to disposal.

1. Pre-Handling Preparation:

o Locate Emergency Equipment: Before starting work, confirm the location and accessibility of
the nearest emergency eyewash station and safety shower.[4]

o Assemble PPE: Gather all necessary PPE as specified in the table above.

» Prepare Workspace: Ensure the work area, preferably a chemical fume hood, is clean and
uncluttered.[2][3]

» Waste Container: Prepare a designated and clearly labeled hazardous waste container for
3,5-Dihydroxyphenylacetic acid waste.[3][5]

2. Handling the Compound:

o Weighing: If weighing the solid, perform this task in a fume hood or a ventilated balance
enclosure to avoid generating and inhaling dust.[5] Use a disposable weigh boat.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

e Transport: When moving the chemical, use a secondary container to prevent spills.[6][7]
3. Post-Handling Procedures:

o Decontamination: Wipe down the work surface and any equipment used with an appropriate
cleaning agent.
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Glove Removal: Remove gloves using the proper technique to avoid skin contamination and
dispose of them in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after completing the work and
before leaving the laboratory.[8]

Storage: Store any remaining 3,5-Dihydroxyphenylacetic acid in a tightly sealed, properly
labeled container in a cool, dry, and well-ventilated area, away from incompatible materials.

[6]

Disposal Plan

The disposal of 3,5-Dihydroxyphenylacetic acid and contaminated materials must be

handled as hazardous waste in accordance with institutional and local regulations.

Unused or Waste Product: Collect all unused or waste 3,5-Dihydroxyphenylacetic acid in a
designated, sealed, and clearly labeled hazardous waste container.[3][5]

Contaminated Materials: All disposable PPE (gloves, etc.) and other materials (e.g., paper
towels, weigh boats) contaminated with the compound should be collected in a separate,
sealed container and disposed of as hazardous waste.[3]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.
Follow your institution's procedures for the disposal of empty chemical containers.

Waste Pickup: Arrange for disposal through your institution's Environmental Health and
Safety (EHS) department or a licensed professional waste disposal service.[5] Do not
dispose of this chemical down the drain or in the regular trash.[5][6]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of 3,5-

Dihydroxyphenylacetic acid.
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Caption: Workflow for safe handling of 3,5-Dihydroxyphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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